Cas no 97462-02-7 (Me-Dfgal-gal-fgal)

• Product Name: Me-Dfgal-gal-fgal
• CAS No: 97462-02-7
• MF: C₁₉H₃₂F₂O₁₄
• MW: 522.445795059204
• CID: 806809
• Update Time: 2023-08-03

Me-Dfgal-gal-fgal Chemical and Physical Properties

Names and Identifiers

• methyl O-(3-deoxy-3-fluoro-galactopyranosyl)(1-6)-O-galactopyranosyl(1-6)-3-deoxy-3-fluorogalactopyranoside
• 6)-O-b-D-galactopyranosyl-(1&reg
• Me-Dfgal-gal-fgal
• beta-D-Galactopyranoside, methyl O-3-deoxy-3-fluoro-beta-D-galactopyranosyl-(1-6)-O-beta-D-galactopyranosyl-(1-6)-3-deoxy-3-fluoro-
• Methyl 3-deoxy-3-fluorohexopyranosyl-(1->6)hexopyranosyl-(1->6)-3-deoxy-3-fluorohexopyranoside

• Inchi： 1S/C19H32F2O14/c1-30-17-13(26)9(21)11(24)6(34-17)3-32-19-16(29)15(28)12(25)7(35-19)4-31-18-14(27)8(20)10(23)5(2-22)33-18/h5-19,22-29H,2-4H2,1H3/t5-,6-,7-,8+,9+,10+,11+,12+,13-,14-,15+,16-,17-,18-,19?/m1/s1
• InChI Key： AIOFXJCEYHPDPG-YNYBLXBTSA-N
• SMILES： F[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)OC[C@@H]1[C@@H]([C@@H]([C@H](C(OC[C@@H]2[C@@H]([C@@H]([C@H]([C@H](OC)O2)O)F)O)O1)O)O)O)O

Computed Properties

• Exact Mass: 522.176012
• Monoisotopic Mass: 522.176012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.3
• Topological Polar Surface Area: 217

Experimental Properties

• Density: 1.63
• Boiling Point: 835°C at 760 mmHg
• Flash Point: 322.7°C
• Refractive Index: 1.582